Cas no 30080-29-6 (D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-)

• Product Name: D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-
• CAS No: 30080-29-6
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 310416
• Update Time: 2024-02-29

D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-
• Hexanal,4,6-dihydroxy-4-(1-hydroxyethyl)-5-oxo-, [R-(R*,R*)]-
• Pillarose (8CI)
• (R)-4,6-Dihydroxy-4-[(R)-1-hydroxyethyl]-5-oxohexanal
• Pillarose
• D-erythro-2-Pentulose, 5-deoxy-3-C-(3-oxopropyl)-

• Inchi： 1S/C8H14O5/c1-6(11)8(13,3-2-4-9)7(12)5-10/h4,6,10-11,13H,2-3,5H2,1H3/t6-,8-/m1/s1
• InChI Key： UPXRTIGQDXYNJM-HTRCEHHLSA-N
• SMILES： OCC([C@@](CCC=O)([C@@H](C)O)O)=O

Computed Properties

• Exact Mass: 190.084
• Monoisotopic Mass: 190.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 437.2±45.0 °C(Predicted)
• pka: 12.20±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols